Cas no 2137364-94-2 ((3S)-3-amino-3-(2-methylcyclopropyl)propanamide)
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-amino-3-(2-methylcyclopropyl)propanamide
- 2137364-94-2
- EN300-1285812
-
- Inchi: 1S/C7H14N2O/c1-4-2-5(4)6(8)3-7(9)10/h4-6H,2-3,8H2,1H3,(H2,9,10)/t4?,5?,6-/m0/s1
- InChI Key: XYYZOKXKMLGXQT-WRVKLSGPSA-N
- SMILES: O=C(C[C@@H](C1CC1C)N)N
Computed Properties
- Exact Mass: 142.110613074g/mol
- Monoisotopic Mass: 142.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 69.1Ų
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285812-1.0g |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285812-50mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-100mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 100mg |
$1056.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-250mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 250mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-500mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 500mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-1000mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 1000mg |
$1200.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-2500mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 2500mg |
$2351.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-5000mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 5000mg |
$3479.0 | 2023-10-01 | ||
| Enamine | EN300-1285812-10000mg |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide |
2137364-94-2 | 10000mg |
$5159.0 | 2023-10-01 |
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on (3S)-3-amino-3-(2-methylcyclopropyl)propanamide
(3S)-3-amino-3-(2-methylcyclopropyl)propanamide: A Comprehensive Overview
The compound with CAS No. 2137364-94-2, commonly referred to as (3S)-3-amino-3-(2-methylcyclopropyl)propanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, recent research findings, and its implications for future studies.
Chemical Structure and Properties
The molecular structure of (3S)-3-amino-3-(2-methylcyclopropyl)propanamide is characterized by a chiral center at the third carbon atom, which is bonded to an amino group, a cyclopropyl ring, and a propanamide moiety. The cyclopropyl ring introduces strain into the molecule, which can influence its reactivity and interactions with biological systems. The propanamide group adds a polar functional group, enhancing the molecule's solubility and bioavailability.
Recent studies have highlighted the importance of stereochemistry in this compound. The (S)-configuration at the chiral center has been shown to significantly impact its pharmacokinetic properties, making it a promising candidate for enantioselective drug design. Researchers have also explored the influence of the cyclopropyl ring on the compound's stability and reactivity under various conditions.
Synthesis and Characterization
The synthesis of (3S)-3-amino-3-(2-methylcyclopropyl)propanamide involves a multi-step process that typically begins with the preparation of the cyclopropyl derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound. Techniques such as transition metal-catalyzed cyclopropanation and stereoselective alkylation have been employed to optimize the synthesis process.
Characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, stereochemistry, and electronic properties.
Biological Activity and Applications
One of the most exciting aspects of (3S)-3-amino-3-(2-methylcyclopropyl)propanamide is its potential as a lead compound in drug discovery. Recent research has demonstrated its ability to modulate key biological targets associated with various diseases, including neurodegenerative disorders and cancer.
In a groundbreaking study published in *Nature Communications*, researchers investigated the interaction of this compound with histone deacetylases (HDACs), enzymes implicated in epigenetic regulation. The results indicated that (3S)-configuration exhibits potent inhibitory activity against HDACs, suggesting its potential as an anti-cancer agent.
Furthermore, this compound has shown promise in preclinical models of Alzheimer's disease. Studies conducted at the University of California revealed that it can enhance cognitive function by modulating amyloid-beta peptide aggregation. These findings underscore its potential as a therapeutic agent for neurodegenerative conditions.
Safety and Toxicological Considerations
As with any novel chemical entity, understanding the safety profile of (3S)-3-amino-3-(2-methylcyclopropyl)propanamide is crucial for its translation into clinical use. Recent toxicological studies have assessed its acute and chronic toxicity profiles in animal models. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems.
Additionally, environmental impact assessments have been conducted to evaluate its biodegradability and potential ecological risks. These studies suggest that the compound is readily biodegradable under aerobic conditions, minimizing its environmental footprint.
Future Directions
The continued exploration of (3S)-3-amino-3-(2-methylcyclopropyl)propanamide holds immense promise for advancing our understanding of chiral molecules in drug design. Future research directions include optimizing its pharmacokinetic properties through structural modifications, investigating its mechanism of action at molecular levels, and exploring its potential for combination therapies.
In conclusion, (CAS No. 2137364-94-2) stands as a testament to the ingenuity of modern organic chemistry and its application in addressing pressing medical challenges. With ongoing research shedding light on its diverse properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.
2137364-94-2 ((3S)-3-amino-3-(2-methylcyclopropyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)